Cas no 1396868-61-3 (3-(4-fluorophenyl)-1-methyl-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-1H-pyrazole-5-carboxamide)

• Product Name: 3-(4-fluorophenyl)-1-methyl-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-1H-pyrazole-5-carboxamide
• CAS No: 1396868-61-3
• MF: C₂₁H₂₂FN₃O₂S
• MW: 399.481687068939
• CID: 5400826
• Update Time: 2025-06-12

3-(4-fluorophenyl)-1-methyl-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-2-methyl-N-[(4-thiophen-2-yloxan-4-yl)methyl]pyrazole-3-carboxamide
• 3-(4-fluorophenyl)-1-methyl-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-1H-pyrazole-5-carboxamide

• Inchi： 1S/C21H22FN3O2S/c1-25-18(13-17(24-25)15-4-6-16(22)7-5-15)20(26)23-14-21(8-10-27-11-9-21)19-3-2-12-28-19/h2-7,12-13H,8-11,14H2,1H3,(H,23,26)
• InChI Key： WQMFQVPCHDCTRI-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(F)C=C2)C=C(C(NCC2(C3SC=CC=3)CCOCC2)=O)N1C

Additional information on 3-(4-fluorophenyl)-1-methyl-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-1H-pyrazole-5-carboxamide

Comprehensive Overview of 3-(4-fluorophenyl)-1-methyl-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-1H-pyrazole-5-carboxamide (CAS No. 1396868-61-3)

The compound 3-(4-fluorophenyl)-1-methyl-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-1H-pyrazole-5-carboxamide (CAS No. 1396868-61-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a fluorophenyl group, a pyrazole core, and a thiophene-containing oxane moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets. The compound's carboxamide functionality further enhances its solubility and bioavailability, which are critical factors in drug development.

In recent years, the demand for novel heterocyclic compounds like 3-(4-fluorophenyl)-1-methyl-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-1H-pyrazole-5-carboxamide has surged due to their versatility in medicinal chemistry. This molecule's pyrazole-5-carboxamide scaffold is particularly noteworthy, as it is often associated with anti-inflammatory and antimicrobial properties. Additionally, the incorporation of a thiophene ring into the structure introduces potential electronic effects that could influence its binding affinity to biological targets. These characteristics align with current trends in drug discovery, where researchers prioritize compounds with multifunctional scaffolds.

The synthesis of CAS No. 1396868-61-3 involves sophisticated organic transformations, including cross-coupling reactions and amide bond formations. Its 4-(thiophen-2-yl)oxan-4-yl segment requires precise control over stereochemistry, which can be challenging but is essential for ensuring the compound's biological activity. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. These rigorous quality control measures are vital for applications in high-stakes fields like drug development.

From a commercial perspective, 3-(4-fluorophenyl)-1-methyl-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-1H-pyrazole-5-carboxamide is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability can vary depending on the complexity of its synthesis and the demand from academic and industrial laboratories. Researchers frequently search for synonyms or related compounds, such as pyrazole carboxamide derivatives or fluorophenyl-containing heterocycles, to explore alternative options with similar properties.

Environmental and safety considerations are also paramount when handling CAS No. 1396868-61-3. While it is not classified as a hazardous material, standard laboratory precautions should be observed, including the use of personal protective equipment and proper ventilation. The compound's stability under various conditions, such as exposure to light or moisture, should be evaluated to ensure its longevity in storage and during experimental procedures.

Looking ahead, 3-(4-fluorophenyl)-1-methyl-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-1H-pyrazole-5-carboxamide holds promise for further exploration in drug discovery programs. Its structural complexity and functional diversity make it a valuable tool for studying enzyme inhibition, receptor binding, and other biochemical interactions. As the scientific community continues to uncover new applications for heterocyclic compounds, this molecule is likely to remain a focal point of innovative research.